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Compound of Interest

Compound Name: Butylcatechol

Cat. No.: B8746635 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-tert-Butylcatechol (TBC), a substituted catechol, is a chemical of significant industrial

importance, primarily utilized as a polymerization inhibitor and antioxidant. Its widespread use

in the manufacturing of plastics, rubber, and other polymers necessitates a thorough

understanding of its environmental fate and degradation pathways. This technical guide

provides a comprehensive overview of the current scientific knowledge regarding the

transformation and persistence of 4-tert-butylcatechol in various environmental

compartments. The information presented herein is intended to support researchers, scientists,

and drug development professionals in evaluating the environmental impact and potential for

persistence of this compound and structurally related molecules.

Chemical and Physical Properties
Understanding the fundamental chemical and physical properties of 4-tert-butylcatechol is
essential for predicting its behavior in the environment.
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Property Value Reference

Chemical Formula C₁₀H₁₄O₂ [1]

Molar Mass 166.22 g/mol [1]

Appearance
White to light brown crystalline

solid
[2]

Melting Point 53-56 °C [3]

Boiling Point 285 °C [1][3]

Water Solubility Slightly soluble -

Vapor Pressure
< 1.0E-6 torr at 25 °C

(Estimated)
[4]

Log Kow (Octanol-Water

Partition Coefficient)
2.7 [5]

Environmental Fate
The environmental fate of a chemical describes its transport and transformation in different

environmental media. For 4-tert-butylcatechol, its fate is governed by a combination of

biological and non-biological processes.

Biodegradation
Biodegradation is a primary mechanism for the removal of 4-tert-butylcatechol from the

environment. Several microorganisms have been identified that can utilize this compound as a

source of carbon and energy.

Aerobic Biodegradation in Soil and Water:

Studies have shown that certain bacterial strains, such as Sphingobium fuliginis TIK-1 and

Pseudomonas putida MT4, are capable of degrading 4-tert-butylcatechol[6][7]. The

degradation process typically begins with the hydroxylation of the precursor, 4-tert-butylphenol,

to form 4-tert-butylcatechol. Subsequently, the catechol ring is cleaved through a meta-

cleavage pathway[6].
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While specific half-life (DT50) values for 4-tert-butylcatechol in soil and water are not readily

available in the reviewed literature, the "ready biodegradability" of a substance can be

assessed using standardized tests like the OECD 301 series[8][9][10]. A substance is generally

considered readily biodegradable if it achieves 60-70% degradation within a 28-day period

under specific laboratory conditions[9]. For modeling purposes, a default half-life of 15 days in

freshwater is often used for readily biodegradable substances[11].

Key Biodegradation Products:

The microbial degradation of 4-tert-butylcatechol via the meta-cleavage pathway leads to the

formation of several intermediate and final products. One of the key identified metabolites is

3,3-dimethyl-2-butanone[6].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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